Cas no 2379-90-0 (Disperse Red 4)

• Product Name: Disperse Red 4
• CAS No: 2379-90-0
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• MDL: MFCD00167422
• CID: 84269
• PubChem ID: 16927
• Update Time: 2025-06-12

Disperse Red 4 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 4
• 1-amino-4-hydroxy-2-methoxyanthracene-9,10-dione
• 1-amino-2-methoxy-4-hydroxyanthraquinone
• 1-amino-2-methoxy-4-hydroxyantraquinone
• 1-Amino-4-hydroxy-2-methoxy-9,10-anthracenedione
• amino-1 methoxy-2 hydroxy-4 antraquinone
• Celliton Fast Pink RF
• Cilla Fast Pink RF
• Dianix Fast Pink R
• Disperse Pink Zh
• Disperse red-4
• Disperse Rose Zh
• Fenacet Fast Pink RF
• Nyloquinone Pink B
• Palanil Pink RF
• Samaron Pink RFL
• artisil brilliant pink rfs
• 1-amino-4-hydroxy-2-methoxy-anthraquinon
• 1-amino-2-methoxy-4-oxyanthraquinone
• 1-amino-4-hydroxy-2-methoxyanthraquinone
• 9,10-Anthracenedione, 1-amino-4-hydroxy-2-methoxy-
• Interchem Acetate Fast Pink DNA
• Cerven disperzni 4
• starbld0009571
• Periliton Brilliant Pink R
• Miketon Fast Pink RL
• UNII-088YQ1PU8W
• DTXSID3062360
• AB00079999-01
• Cerven disperzni 4 [Czech]
• CS-0333518
• Esteroquinone Light Pink RLL
• 2379-90-0
• Perliton Brilliant Pink R
• CATULIA RED B
• 1-amino-4-hydroxy-2-methoxy-9,10-dihydroanthracene-9,10-dione
• Navicet Pink RF
• 1-Amino-4-hydroxy-2-methoxyanthra-9,10-quinone #
• 1-AMINO-2-METHOXY-4-HYDROXY-9,10-ANTHRACENEDIONE
• 1a-2Mo-4oa
• CELLITON VIOLET 6B
• NSC 81265
• 1A-2MO-4OA [Russian]
• EINECS 219-170-4
• Disperse Red 4
• ANTHRAQUINONE, 1-AMINO-4-HYDROXY-2-METHOXY-
• DISPERSERED4
• 088YQ1PU8W
• 1-Amino-2-methoxy-4-hydroxy-9,10-anthraquinone
• WLN: L C666 BV IVJ DZ EO1 GQ
• VS-00843
• AKOS003631317
• NS00021070
• 9, 1-amino-4-hydroxy-2-methoxy-
• C.I. Disperse Red 4
• NSC81265
• 1-amino-4-hydroxy-2-methoxyanthracene-9, 10-dione
• 1-Amino-2-methoxy-4-oxyanthraquinone [Russian]
• 1-Amino-4-hydroxy-2-methoxyanthra-9,10-quinone
• Celliton Fast Pink RFA-CF
• BRN 2420171
• NSC-81265
• 1-amino-4-hydroxy-2-methoxy-anthracene-9,10-dione
• CELLITON PINK RF
• C.I. 60755
• Supracet Fast Pink 2R
• Acetoquinone Light Pink RLZ
• SCHEMBL2207839
• BBL001188
• DB-273279
• STK369414

• MDL： MFCD00167422
• Inchi： 1S/C15H11NO4/c1-20-10-6-9(17)11-12(13(10)16)15(19)8-5-3-2-4-7(8)14(11)18/h2-6,17H,16H2,1H3
• InChI Key： WSPPHHAIMCTKNN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2C(C3C=CC=CC=3C(C=2C=1N)=O)=O)O

Computed Properties

• Exact Mass: 269.06900
• Monoisotopic Mass: 269.068808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 2.9
• Topological Polar Surface Area: 89.6

Experimental Properties

• Density: 1.2366 (rough estimate)
• Boiling Point: 412.39°C (rough estimate)
• Flash Point: 297.3°C
• Refractive Index: 1.5500 (estimate)
• PSA: 89.62000
• LogP: 2.33960

Disperse Red 4 Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on Disperse Red 4

Disperse Red 4: An Overview of the Dye and Its Applications

Disperse Red 4, with the CAS number 2379-90-0, is a widely used organic dye in various industries, particularly in the textile and printing sectors. This compound belongs to the class of azo dyes and is known for its excellent colorfastness and stability. The chemical structure of Disperse Red 4 consists of a diazo group linked to a benzene ring, which contributes to its vibrant red color and high solubility in organic solvents.

The synthesis of Disperse Red 4 typically involves a series of chemical reactions, including diazotization and coupling. These processes are well-documented in the literature and have been optimized for industrial-scale production. The resulting dye is characterized by its high purity and consistent quality, making it a preferred choice for manufacturers.

In recent years, research has focused on enhancing the performance and sustainability of Disperse Red 4. One notable study published in the Journal of Applied Polymer Science explored the use of green chemistry principles to develop more environmentally friendly synthesis methods. The researchers successfully reduced the use of hazardous solvents and minimized waste generation, thereby improving the overall eco-friendliness of the production process.

The applications of Disperse Red 4 are diverse and extend beyond traditional textile dyeing. In the pharmaceutical industry, it is used as a colorant in various formulations, including tablets, capsules, and suspensions. Its high stability and compatibility with other pharmaceutical excipients make it an ideal choice for ensuring consistent product appearance. Additionally, Disperse Red 4 has found applications in the cosmetics industry, where it is used to impart color to lipsticks, eyeshadows, and other cosmetic products.

In the context of biomedical research, Disperse Red 4 has shown promise as a potential biomarker. A study published in the Biochemical Journal investigated the interaction between Disperse Red 4 and specific proteins involved in cellular signaling pathways. The results indicated that the dye could be used to visualize these interactions under a fluorescence microscope, providing valuable insights into cellular processes.

The safety profile of Disperse Red 4 has also been extensively studied. Regulatory bodies such as the European Chemicals Agency (ECHA) and the U.S. Environmental Protection Agency (EPA) have classified it as generally safe for use in consumer products when proper handling guidelines are followed. However, it is important to note that appropriate safety measures should always be taken during handling to prevent skin contact and inhalation.

In conclusion, Disperse Red 4, with its CAS number 2379-90-0, is a versatile and widely used organic dye with applications spanning multiple industries. Its excellent colorfastness, stability, and compatibility make it an essential component in various formulations. Ongoing research continues to explore new applications and improve its environmental impact, ensuring its relevance in modern industrial practices.